Cas no 73731-87-0 (Broussonin A)

• Product Name: Broussonin A
• CAS No: 73731-87-0
• MF: C₁₆H₁₈O₃
• MW: 258.312325000763
• CID: 837708
• PubChem ID: 5315502
• Update Time: 2025-06-08

Broussonin A Chemical and Physical Properties

Names and Identifiers

• Broussonin A
• 2-[3-(4-Hydroxyphenyl)propyl]-5-methoxyphenol
• [ "" ]
• DTXSID901317996
• CS-0023594
• CHEMBL465879
• FS-9268
• BroussoninA
• Phenol, 2-[3-(4-hydroxyphenyl)propyl]-5-methoxy-
• HY-N2960
• AKOS040761430
• SCHEMBL774802
• BDBM50251012
• 44SF3SS9W7
• MSNVBURPCQDLEP-UHFFFAOYSA-N
• 73731-87-0
• 2-(3-(4-Hydroxyphenyl)propyl)-5-methoxyphenol
• DA-60046

• Inchi： 1S/C16H18O3/c1-19-15-10-7-13(16(18)11-15)4-2-3-12-5-8-14(17)9-6-12/h5-11,17-18H,2-4H2,1H3
• InChI Key： MSNVBURPCQDLEP-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1CCCC1C=CC(=CC=1)O)OC

Computed Properties

• Exact Mass: 258.125594432g/mol
• Monoisotopic Mass: 258.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 439.5±35.0 °C at 760 mmHg
• Flash Point: 219.6±25.9 °C
• Refractive Index: 1.599
• PSA: 49.69000
• LogP: 3.28170
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Broussonin A Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Cinnamylphenols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Broussonin A

Exploring Broussonin A (CAS No. 73731-87-0): A Natural Compound with Multifaceted Bioactivities

Broussonin A (CAS No. 73731-87-0) is a bioactive flavonoid derivative isolated from the Broussonetia papyrifera plant, commonly known as the paper mulberry. This compound has garnered significant attention in recent years due to its diverse pharmacological properties, including antioxidant, anti-inflammatory, and potential anticancer effects. Researchers are increasingly focusing on natural products like Broussonin A as alternatives to synthetic drugs, aligning with the growing consumer demand for plant-based therapeutics and sustainable medicine.

The chemical structure of Broussonin A features a unique prenylated flavonoid skeleton, which contributes to its biological activities. Studies suggest that this compound may modulate key cellular pathways, such as NF-κB signaling and Nrf2/ARE, making it a promising candidate for managing oxidative stress-related disorders. In the context of anti-aging research, a trending topic in 2023, Broussonin A has shown potential in protecting skin cells from UV-induced damage, sparking interest in the cosmeceutical industry.

Recent investigations into Broussonin A have explored its potential in metabolic syndrome management, particularly its effects on lipid metabolism and glucose homeostasis. With the global rise in diabetes and obesity, these findings position Broussonin A as a subject of intense research in nutraceutical development. The compound's ability to influence gut microbiota composition has also been noted, connecting it to another hot topic in health science – the gut-brain axis and its role in overall wellness.

From a technical perspective, Broussonin A extraction and purification present interesting challenges due to its structural complexity. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are typically employed for its characterization. The compound's structure-activity relationship continues to be a focus area for medicinal chemists aiming to develop more potent analogs with improved bioavailability.

In the field of traditional medicine modernization, Broussonin A serves as an excellent example of how ancient herbal knowledge can be validated through modern science. The paper mulberry plant has been used in Asian folk medicine for centuries, and current research on Broussonin A provides scientific justification for some of these traditional uses. This aligns well with the increasing public interest in evidence-based herbal medicine and integrative healthcare approaches.

Looking forward, the research trajectory for Broussonin A appears promising. Areas requiring further investigation include its molecular targets, potential synergistic effects with other phytochemicals, and clinical translation of preclinical findings. As the scientific community continues to explore natural product drug discovery, compounds like Broussonin A (CAS No. 73731-87-0) will likely play increasingly important roles in the development of novel therapeutic agents with multiple health benefits.